Cas no 1105219-46-2 (N-phenyl-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine)

• Product Name: N-phenyl-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine
• CAS No: 1105219-46-2
• MF: C₁₈H₁₈N₆OS
• MW: 366.440121173859
• CID: 5977076
• PubChem ID: 30860160
• Update Time: 2025-06-23

N-phenyl-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• N-phenyl-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine
• (2-anilino-1,3-thiazol-4-yl)-(4-pyrimidin-2-ylpiperazin-1-yl)methanone
• N-phenyl-4-[4-(pyrimidin-2-yl)piperazine-1-carbonyl]-1,3-thiazol-2-amine
• VU0643188-1
• 1105219-46-2
• AKOS024508449
• (2-(phenylamino)thiazol-4-yl)(4-(pyrimidin-2-yl)piperazin-1-yl)methanone
• F5448-0062

• Inchi： 1S/C18H18N6OS/c25-16(15-13-26-18(22-15)21-14-5-2-1-3-6-14)23-9-11-24(12-10-23)17-19-7-4-8-20-17/h1-8,13H,9-12H2,(H,21,22)
• InChI Key： HDSMLCIZYWDLMV-UHFFFAOYSA-N
• SMILES： C(C1=CSC(NC2=CC=CC=C2)=N1)(N1CCN(C2=NC=CC=N2)CC1)=O

Computed Properties

• Exact Mass: 366.12628039g/mol
• Monoisotopic Mass: 366.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 461
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 103Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N-phenyl-4-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine

N-phenyl-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine: A Comprehensive Overview

The compound N-phenyl-4-(pyrimidin-2-yl)piperazine-1-carbonyl-1,3-thiazol-2-amine, with CAS No. 1105219-46-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and potential therapeutic applications. The molecule incorporates several key functional groups, including a piperazine ring, a thiazole moiety, and a pyrimidine group, which collectively contribute to its diverse chemical properties and biological activities.

Recent studies have highlighted the importance of N-phenyl substituents in modulating the pharmacokinetic profiles of bioactive molecules. The presence of the pyrimidin group within the structure is particularly intriguing, as pyrimidine derivatives are known for their roles in nucleic acid synthesis and their potential as anticancer agents. The integration of these elements into a single molecule creates a platform for exploring novel therapeutic interventions.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to ensure high yields and purity. Researchers have employed various strategies, including Suzuki coupling reactions and nucleophilic substitutions, to assemble the complex architecture of this molecule. The use of advanced analytical techniques such as NMR spectroscopy and mass spectrometry has been instrumental in confirming the structural integrity of the compound.

From a pharmacological perspective, N-phenyl-based compounds have demonstrated promising activity in preclinical models of diseases such as cancer and neurodegenerative disorders. The thiazole moiety in this compound is known to exhibit anti-inflammatory and antioxidant properties, which could be harnessed for developing novel therapeutics. Recent findings suggest that this compound may also possess selective inhibitory effects on certain kinases, making it a potential candidate for targeted therapies.

In terms of biological activity, studies have shown that this compound exhibits potent activity against various cancer cell lines. Its ability to induce apoptosis in malignant cells without significantly affecting normal cells underscores its potential as an anticancer agent. Additionally, preliminary data indicate that it may also exhibit anti-inflammatory properties, which could be explored for treating chronic inflammatory diseases.

The integration of multiple functional groups into this molecule also raises questions about its pharmacokinetic profile. Researchers are currently investigating its absorption, distribution, metabolism, and excretion (ADME) properties to assess its suitability as an orally available drug. Early results suggest that the compound has favorable solubility characteristics, which could enhance its bioavailability.

In conclusion, the compound with CAS No. 1105219-46-2 represents a significant advancement in medicinal chemistry. Its unique structure and diverse biological activities position it as a promising candidate for developing innovative therapeutic agents. As research continues to unfold, this compound has the potential to contribute significantly to the field of drug discovery and development.